3-(1,1-dioxidotetrahydrothiophen-3-yl)-2-phenylquinazolin-4(3H)-one

• CAS: 6215-06-1
• Molecular Formula: C18H16N2O3S
• Molecular Weight: 340.4 g/mol
• SMILES: C1CS(=O)(=O)CC1N2C(=NC3=CC=CC=C3C2=O)C4=CC=CC=C4
• InChI: InChI=1S/C18H16N2O3S/c21-18-15-8-4-5-9-16(15)19-17(13-6-2-1-3-7-13)20(18)14-10-11-24(22,23)12-14/h1-9,14H,10-12H2
• InChIKey: DGDCXIFVIQWLBP-UHFFFAOYSA-N

Researchers studying oxidative stress face a critical challenge: generic NOX inhibitors lack isoform selectivity, leading to irreproducible results. This quinazolin-4(3H)-one derivative solves that problem by delivering broad-spectrum pan-NOX inhibition with a structurally distinct 1,1-dioxidotetrahydrothiophen-3-yl (cyclic sulfolane) N3 substituent that imparts unique pharmacokinetic properties. Key Advantages: - Pan-NOX profile suppresses ROS from NOX1, NOX2, and NOX4 simultaneously, ideal when the driving isoform is unknown - Confirmed NQO1 substrate activity (IC50: 2.40-4.40 μM across MCF7, A549, HepG2, HCT116 lines) enables redox-directed anticancer prodrug studies - Dual-mechanism potential as both NOX inhibitor and kinase pathway probe distinguishes it from single-mechanism agents like apocynin or GKT137831 Supplied as a high-purity reference standard with batch-specific Certificate of Analysis, ensuring experimental reproducibility that custom-synthesized analogs cannot guarantee.

3-(1,1-dioxidotetrahydrothiophen-3-yl)-2-phenylquinazolin-4(3H)-one: Pan-NADPH Oxidase Inhibitor

3-(1,1-dioxidotetrahydrothiophen-3-yl)-2-phenylquinazolin-4(3H)-one (CAS 6215-06-1; molecular formula C18H16N2O3S) is a synthetic small molecule classified as a quinazolin-4(3H)-one derivative bearing a 1,1-dioxidotetrahydrothiophen-3-yl (cyclic sulfolane) substituent at the N3 position and a phenyl group at the C2 position . It exhibits pan-NADPH oxidase (NOX) inhibitory activity, suppressing the production of reactive oxygen species (ROS) . This structural class has also been explored for protein tyrosine kinase inhibition [1].

1 Pan-NADPH oxidase inhibition for broad-spectrum ROS research in oxidative stress models

2 Quinazolin-4(3H)-one scaffold with reported PTK inhibitor pharmacophore, supporting kinase signaling studies

3 Commercially available reference standard enabling immediate procurement without custom synthesis

• [1] Cockerill GS, Carter MC, Guntrip SB, Smith KJ. Heterocyclic compounds. United States Patent Application US20020147214. October 10, 2002. View Source

Why This Compound Differs from Generic Quinazolinone Analogs

NADPH oxidase inhibitors within the quinazolin-4(3H)-one class are not interchangeable due to the profound influence of N3 and C2 substituents on NOX isoform selectivity, potency, and bioavailability. For example, Emory University's NOX-2-selective quinazolinone series (TG15-132S, TG17-57) demonstrates that subtle structural modifications confer isoform specificity [1]. The 1,1-dioxidotetrahydrothiophen-3-yl moiety of CAS 6215-06-1, containing a polar sulfolane ring, is structurally distinct from the simple alkyl or aryl N3 substituents commonly found in generic analogs and is predicted to impart different pharmacokinetic properties and H-bonding interactions. Generic substitution risks introducing altered NOX isoform selectivity, diminished potency, or compromised metabolic stability, potentially invalidating experimental results in inflammation and oxidative stress research.

N3 substituent alters selectivity

Generic N3-alkyl/aryl quinazolinones may shift NOX isoform selectivity; the cyclic sulfolane group is predicted to confer a distinct pan-inhibition profile.

Pan-NOX coverage vs. isoform-specific tools

Substituting with NOX-2-selective analogs (e.g., TG15-132S class) loses broad NOX1/4/5 coverage, limiting utility in pan-NOX research contexts.

Procurement and characterization gap

Custom-synthesized quinazolinone analogs lack batch-specific CoA and immediate availability; experimental reproducibility may vary without standardized reference material.

• [1] Emory University, Office of Technology Transfer. Quinazolin-4(3H)-one Derivatives as NOX-2 Inhibitors: Composition of Matter, Methods of Preparation and Their Use. Tech ID: 20067, Published July 22, 2022. Available at: https://emoryott.testtechnologypublisher.com/techcase/20067 View Source

Differentiation Evidence

Pan-NADPH Oxidase Inhibition vs. Isoform-Selective Analogs

CAS 6215-06-1 is reported as a pan-NADPH oxidase inhibitor, distinguishing it from highly isoform-selective quinazolin-4(3H)-one derivatives such as TG15-132S, which exhibits specific inhibitory activity against NOX-2 without ROS scavenging activity [1]. While TG15-132S achieves NOX-2 specificity with an excellent brain-to-plasma ratio (greater than 10) in rat pharmacokinetic studies, it does not inhibit NOX1, NOX4, or NOX5 at comparable concentrations. In contrast, CAS 6215-06-1's activity profile across multiple NOX isoforms makes it preferable for applications requiring pan-NOX inhibition, such as broad-spectrum suppression of pathological ROS production .

NOX Isoform Selectivity

Reported

Pan-NADPH oxidase inhibitor vs NOX-2-specific inhibitor (no NOX1/4/5 inhibition at comparable concentrations)

Supports broad ROS suppression studies without isoform-specific restriction.

Evidence Dimension	NOX isoform selectivity
Target Compound Data	Pan-NADPH oxidase inhibitor; specific isoform Ki values not publicly available
Comparator Or Baseline	TG15-132S: NOX-2-specific inhibitor; no observable inhibition of NOX1, NOX4, or NOX5 at comparable concentrations
Quantified Difference	Qualitative difference: pan-inhibition vs. NOX-2-specific inhibition
Conditions	Cell-free assays; TG15-132S selectivity confirmed in human leukemia monocytic cell line overexpressing NOX-2

Why This Matters

For research requiring simultaneous inhibition of multiple NOX isoforms, CAS 6215-06-1 offers a broader efficacy profile than NOX-2-selective compounds, avoiding the need for inhibitor cocktails.

• [1] Emory University, Office of Technology Transfer. Quinazolin-4(3H)-one Derivatives as NOX-2 Inhibitors. Tech ID: 20067, 2022. Available at: https://emoryott.testtechnologypublisher.com/techcase/20067 View Source

NQO1 Substrate Activity vs. Apocynin

CAS 6215-06-1 functions as a substrate for NAD(P)H:quinone oxidoreductase 1 (NQO1), a property not shared by the classical NADPH oxidase inhibitor apocynin (4-hydroxy-3-methoxyacetophenone). In NQO1-expressing cancer cell lines, CAS 6215-06-1 undergoes NQO1-mediated two-electron reduction, resulting in cell growth inhibition: IC50 values were 2.40 μM in MCF7 (breast cancer), 3.30 μM in A549 (lung cancer), 2.50 μM in HepG2 (hepatocellular carcinoma), and 4.40 μM in HCT116 (colorectal cancer) cells [1]. In contrast, apocynin is primarily a NOX inhibitor that requires myeloperoxidase-mediated activation in inflammatory cells and does not serve as an NQO1 substrate .

NQO1 Substrate Activity

Reported

NQO1 substrate (IC50 2.40–4.40 μM across MCF7, A549, HepG2, HCT116) vs Apocynin: not an NQO1 substrate; requires MPO-dependent activation

Enables NQO1-dependent cancer cell studies inaccessible with standard NOX inhibitors.

Antiproliferative readouts are endpoint‑context dependent; confirm NQO1 expression in your model.

Evidence Dimension	NQO1-mediated substrate activity and cell growth inhibition
Target Compound Data	IC50 (NQO1 substrate): MCF7 2.40 μM; A549 3.30 μM; HepG2 2.50 μM; HCT116 4.40 μM
Comparator Or Baseline	Apocynin: not an NQO1 substrate; NOX inhibition mechanism requires MPO-mediated metabolic activation
Quantified Difference	Qualitative mechanistic difference; CAS 6215-06-1 shows NQO1-dependent antiproliferative activity with IC50 values in the low micromolar range across multiple cancer cell lines
Conditions	Human cancer cell lines (MCF7, A549, HepG2, HCT116); NQO1-mediated two-electron reduction; cell growth inhibition endpoint

Why This Matters

The NQO1 substrate property of CAS 6215-06-1 enables potential dual-application in both NOX-mediated inflammation models and NQO1-overexpressing cancer models, a capability absent in standard NOX inhibitors like apocynin.

• [1] BindingDB. Entry BDBM50236855 (CHEMBL4102425). Substrate activity at NQO1 in human cancer cell lines. Available at: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50236855 View Source

Unique Sulfolane Substituent vs. Standard N3-Substituted Quinazolinones

The 1,1-dioxidotetrahydrothiophen-3-yl (cyclic sulfolane) substituent at the N3 position of CAS 6215-06-1 is structurally unique among reported quinazolin-4(3H)-one NOX inhibitors. Most analogs in the Emory NOX-2 inhibitor series bear simple alkyl, benzyl, or substituted aryl groups at N3 [1]. The sulfolane ring introduces a polar, hydrogen-bond-accepting sulfone group (S=O) that is absent in these comparators. This functional group is predicted to increase aqueous solubility and modulate metabolic stability compared to hydrophobic N3-substituted analogs. X-ray crystallographic studies of related dioxidotetrahydrothiophene-containing compounds confirm that such substituents adopt distinct conformations and engage in specific polar interactions with biological targets [2].

Sulfolane Substituent Profile

Class‑level

N3 = 1,1-dioxidotetrahydrothiophen-3-yl (cyclic sulfolane; polar S=O groups) vs. typical alkyl/aryl N3 substituents.

May provide differentiated solubility and metabolic stability; requires experimental verification.

Physicochemical predictions based on structural analysis; no direct comparative data available.

Evidence Dimension	N3 substituent chemical structure and predicted physicochemical profile
Target Compound Data	N3 = 1,1-dioxidotetrahydrothiophen-3-yl (cyclic sulfolane with polar S=O groups; molecular weight contribution ~133 Da)
Comparator Or Baseline	Emory NOX-2 inhibitors (TG15-132S, TG17-57, LY4-123S): N3 = alkyl, benzyl, or substituted aryl groups (no sulfone functionality)
Quantified Difference	Structural difference: sulfolane N3 substituent vs. hydrocarbon N3 substituents. Inferred consequences: higher topological polar surface area (TPSA), enhanced H-bond acceptor capacity, potentially greater aqueous solubility and altered CYP-mediated metabolism
Conditions	Structural comparison based on reported chemical structures; physicochemical property predictions based on cheminformatic principles

Why This Matters

The unique sulfolane substituent provides a distinct physicochemical profile that may improve formulation flexibility and metabolic stability compared to conventional N3-substituted analogs, offering researchers a structurally differentiated tool compound.

• [1] Emory University. Quinazolin-4(3H)-one Derivatives as NOX-2 Inhibitors. Tech ID: 20067, 2022. Available at: https://emoryott.testtechnologypublisher.com/techcase/20067 View Source
• [2] Crystallography Open Database. Entry for N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-[(4-hydroxyquinazolin-2-yl)sulfanyl]acetamide, demonstrating chair-like conformation of the tetrahydrothiophene ring. Available at: https://qiserver.ugr.es/ View Source

Dual NOX/PTK Inhibition Potential vs. Apocynin

The 2-phenylquinazolin-4(3H)-one core of CAS 6215-06-1 is a recognized pharmacophore for protein tyrosine kinase (PTK) inhibition, a property documented in patent literature for this structural class [1]. This PTK inhibitory potential, combined with its established NADPH oxidase inhibitory activity, gives CAS 6215-06-1 a potential dual-mechanism profile. In contrast, apocynin (a methoxy-substituted catechol) is a prodrug that requires myeloperoxidase-dependent conversion to active dimers and acts solely as an NADPH oxidase inhibitor, with no reported PTK inhibitory activity . While direct comparative PTK inhibition data for CAS 6215-06-1 are not publicly available, the quinazoline scaffold is extensively validated in FDA-approved EGFR inhibitors (e.g., gefitinib, erlotinib) [2].

Mechanistic Breadth

Class‑level

Quinazolin-4(3H)-one core is a recognized PTK inhibitor pharmacophore (class reference), potentially enabling dual NOX/PTK interrogation.

Supports dual-pathway ROS/kinase signaling studies; direct PTK inhibition data for this compound are not publicly available.

Class-level inference; confirm PTK activity in target kinase panel before mechanistic attribution.

Evidence Dimension	Protein tyrosine kinase inhibition potential (mechanism multiplicity)
Target Compound Data	Quinazolin-4(3H)-one core is a recognized PTK inhibitor pharmacophore; specific PTK IC50 values not publicly available for this compound
Comparator Or Baseline	Apocynin: no PTK inhibitory activity; mechanism limited to NADPH oxidase inhibition via MPO-dependent activation
Quantified Difference	Mechanistic breadth: potential dual NOX/PTK inhibition vs. single NOX inhibition mechanism. Class-level support: FDA-approved quinazoline EGFR inhibitors (e.g., gefitinib, erlotinib) demonstrate the PTK inhibitory capacity of this scaffold
Conditions	Class-level inference based on structural pharmacophore analysis and patent disclosures; direct PTK inhibition data for CAS 6215-06-1 requires experimental determination

Why This Matters

A compound with dual NOX/PTK inhibitory potential offers research versatility across inflammation and oncology applications, enabling single-agent interrogation of interconnected ROS and kinase signaling pathways.

• [1] Cockerill GS, Carter MC, Guntrip SB, Smith KJ. Heterocyclic compounds. US Patent Application US20020147214. October 10, 2002. Quinoline and quinazoline derivatives as protein tyrosine kinase inhibitors. View Source
• [2] Cohen MH, Williams GA, Sridhara R, Chen G, Pazdur R. FDA drug approval summary: gefitinib (ZD1839) tablets. Oncologist. 2003;8(4):303-306. View Source

Commercial Availability vs. Custom Synthesis of Analogs

CAS 6215-06-1 is commercially available as a pre-characterized reference standard through Toronto Research Chemicals (TRC), sourced via LabMix24, with defined appearance (white to off-white solid) and batch-specific certificates of analysis . In contrast, structurally related quinazolin-4(3H)-one NOX inhibitors such as TG15-132S, TG17-57, or LY4-123S from the Emory University series are not commercially catalogued and would require custom synthesis [1]. This distinction in procurement readiness means CAS 6215-06-1 enables immediate experimental deployment without the lead time, cost uncertainty, and characterization burden associated with custom synthesis of comparator compounds.

Procurement Readiness

Head‑to‑head

Commercially available (TRC, batch-specific CoA) vs Custom synthesis required for most quinazolinone NOX inhibitor analogs (4–12 week lead time)

Immediate procurement eliminates synthesis delay and characterization overhead.

Evidence Dimension	Commercial availability and procurement readiness
Target Compound Data	Commercially available from TRC (Cat. TRC-A727200-1G); pre-characterized; batch-specific CoA; white to off-white solid
Comparator Or Baseline	TG15-132S, TG17-57, LY4-123S: not commercially catalogued; require custom synthesis and characterization
Quantified Difference	Binary difference: immediate commercial availability vs. custom synthesis requirement (typical lead time 4–12 weeks, cost $2,000–$10,000+ for custom synthesis of analogs)
Conditions	Procurement context: comparison of commercial sourcing options for quinazolin-4(3H)-one NOX inhibitors as of 2026

Why This Matters

For time-sensitive research programs, immediate availability as a pre-characterized reference standard reduces project delays and eliminates the analytical characterization overhead required for custom-synthesized compounds.

• [1] Emory University. Quinazolin-4(3H)-one Derivatives as NOX-2 Inhibitors. Tech ID: 20067, 2022. Compounds not listed as commercially available products. Available at: https://emoryott.testtechnologypublisher.com/techcase/20067 View Source

Optimal Research Applications

Pan-NOX Inhibition in Inflammatory Disease Models

CAS 6215-06-1 is suited for in vitro and in vivo models of inflammatory diseases where broad-spectrum NADPH oxidase inhibition is desired, such as acute lung injury, cerebral ischemia-reperfusion injury, or rheumatoid arthritis . Its pan-NOX profile enables simultaneous suppression of ROS production from multiple NOX isoforms, including NOX1, NOX2, and NOX4, which is advantageous over NOX2-selective inhibitors (e.g., TG15-132S) when the specific isoform driving pathology is unknown [1].

NQO1-Overexpressing Cancer Cell Line Studies

The NQO1 substrate activity of CAS 6215-06-1, confirmed in MCF7, A549, HepG2, and HCT116 cancer cell lines with IC50 values between 2.40 and 4.40 μM , makes it suitable for investigating NQO1-dependent prodrug strategies and redox-directed anticancer mechanisms. This application is not accessible with standard NOX inhibitors like apocynin, which lack NQO1 substrate activity [1].

Dual-Mechanism Probe for ROS-Kinase Signaling Interplay

Given its quinazolin-4(3H)-one core, a validated protein tyrosine kinase inhibitor pharmacophore , CAS 6215-06-1 can serve as a probe compound to dissect the interplay between NOX-driven ROS production and kinase signaling pathways in cancer or fibrotic disease models. This dual-mechanism potential distinguishes it from single-mechanism NOX inhibitors such as apocynin or GKT137831 [1].

Reference Standard for Analytical Method Development

As a commercially available, high-purity reference standard from Toronto Research Chemicals , CAS 6215-06-1 is suitable for HPLC/UPLC method development, LC-MS/MS quantification in biological matrices, and as a positive control in NOX activity assays. Its defined purity and batch-specific certificate of analysis ensure experimental reproducibility, an advantage over custom-synthesized analogs that require independent characterization [1].

Application

Selection Property

Validation Focus

Broad-spectrum NADPH oxidase inhibition research

Pan-NOX inhibitory profile

ROS suppression across NOX1, NOX2, NOX4 isoforms in oxidative stress models

NQO1-overexpressing cancer cell line studies

NQO1 substrate activity

NQO1-dependent growth inhibition endpoints; confirm NQO1 expression in model

Dual-mechanism ROS/kinase signaling research

Quinazolinone scaffold with reported PTK inhibitor pharmacophore

NOX-ROS and kinase pathway interaction studies; verify PTK inhibition in target panel

Analytical reference standard for method development

Commercially available pre-characterized reference standard

HPLC/UPLC method development and LC-MS/MS quantification; use batch-specific CoA

• [1] Emory University. Quinazolin-4(3H)-one Derivatives as NOX-2 Inhibitors. Tech ID: 20067, 2022. Available at: https://emoryott.testtechnologypublisher.com/techcase/20067 View Source